Cas no 195727-26-5 (2-Chloro-2',3',5'-tris-O-(1,1-dimethylethyl)dimethylsilyl-adenosine)

• Product Name: 2-Chloro-2',3',5'-tris-O-(1,1-dimethylethyl)dimethylsilyl-adenosine
• CAS No: 195727-26-5
• MF: C₂₈H₅₄ClN₅O₄Si₃
• MW: 644.468968868256
• CID: 1065443
• PubChem ID: 10746748
• Update Time: 2025-05-25

2-Chloro-2',3',5'-tris-O-(1,1-dimethylethyl)dimethylsilyl-adenosine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2',3',5'-tris-O-[(1,1-dimethylethyl)dimethylsilyl]-adenosine
• 2-CHLORO-2',3',5'-TRIS-O-[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]-ADENOSINE,WHITE SOLID
• 9-[(2R,3R,4R,5R)-3,4-bis[[tert-butyl(dimethyl)silyl]oxy]-5-[[tert-butyl(dimethyl)silyl]oxymethyl]oxolan-2-yl]-2-chloropurin-6-amine
• 195727-26-5
• 2-Chloro-2', 3', 5'-tri-O-(tert-butyldimethylsilyl)adenosine
• RKPWDVVMCBUEMP-UMCMBGNQSA-N
• 2',3',5'-Tris-O-[tert-butyldimethylsilyl]-2-chloroadenosine
• SCHEMBL4757814
• DTXSID90444232
• 2-chloro-2',3',5'-tri-o-(tert-butyldimethylsilyl)adenosine
• 2-Chloro-2',3',5'-tris-O-(1,1-dimethylethyl)dimethylsilyl-adenosine

• Inchi： 1S/C28H54ClN5O4Si3/c1-26(2,3)39(10,11)35-16-18-20(37-40(12,13)27(4,5)6)21(38-41(14,15)28(7,8)9)24(36-18)34-17-31-19-22(30)32-25(29)33-23(19)34/h17-18,20-21,24H,16H2,1-15H3,(H2,30,32,33)/t18-,20-,21-,24-/m1/s1
• InChI Key： RKPWDVVMCBUEMP-UMCMBGNQSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO[Si](C)(C)C(C)(C)C)O1)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)N

Computed Properties

• Exact Mass: 643.3172125g/mol
• Monoisotopic Mass: 643.3172125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 909
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Additional information on 2-Chloro-2',3',5'-tris-O-(1,1-dimethylethyl)dimethylsilyl-adenosine

2-Chloro-2',3',5'-tris-O-(1,1-dimethylethyl)dimethylsilyl-adenosine: A Comprehensive Overview

The compound 2-Chloro-2',3',5'-tris-O-(1,1-dimethylethyl)dimethylsilyl-adenosine, identified by the CAS number 195727-26-5, is a highly specialized nucleoside analog with significant applications in the field of medicinal chemistry and drug development. This compound is notable for its unique structure, which incorporates a chlorinated adenine base and a tris-O-(tert-butyl)dimethylsilyl (TBDMS) protecting group. The TBDMS group is a widely used protecting group in organic synthesis, particularly for the protection of hydroxyl groups in nucleosides and other sugar-containing molecules.

The synthesis of this compound involves a series of precise chemical transformations, including the installation of the TBDMS group and the introduction of the chlorine substituent at the 2-position of the adenine ring. These modifications are strategically designed to enhance the compound's stability, bioavailability, and potential pharmacological activity. Recent studies have highlighted the importance of such structural modifications in improving the efficacy of nucleoside analogs as antiviral and anticancer agents.

In terms of biological activity, 2-Chloro-2',3',5'-tris-O-(1,1-dimethylethyl)dimethylsilyl-adenosine has been investigated for its potential as an antiviral agent. The chlorination at the 2-position of the adenine base is known to influence the compound's ability to inhibit viral RNA polymerase enzymes, making it a promising candidate for antiviral drug development. Additionally, the TBDMS protecting group plays a critical role in stabilizing the molecule during synthesis and storage, ensuring its integrity for subsequent biological testing.

Recent advancements in chemical synthesis techniques have enabled researchers to optimize the production of this compound, making it more accessible for large-scale studies. For instance, high-yield methods involving microwave-assisted synthesis and catalytic asymmetric synthesis have been reported, significantly reducing production costs and improving scalability. These innovations underscore the importance of continuous research in refining synthetic pathways for complex molecules like 195727-26-5.

The application of computational chemistry tools has also provided valuable insights into the molecular properties of this compound. Quantum mechanical calculations have revealed key interactions between this nucleoside analog and its target enzymes, aiding in the design of more potent analogs with improved pharmacokinetic profiles. Furthermore, molecular docking studies have demonstrated that this compound exhibits strong binding affinity to viral polymerases, suggesting its potential as a lead compound in antiviral therapy.

In conclusion, 2-Chloro-2',3',5'-tris-O-(1,1-dimethylethyl)dimethylsilyl-adenosine (CAS No. 195727-26-5) represents a significant advancement in nucleoside chemistry. Its unique structure, combined with cutting-edge synthetic methods and computational analysis, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to the fight against viral infections and other diseases.